L-Hexanoylcarnitine-d9

• Molecular Formula: C13H25NO4
• Molecular Weight: 268.40 g/mol
• InChI: InChI=1S/C13H25NO4/c1-5-6-7-8-13(17)18-11(9-12(15)16)10-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m1/s1/i2D3,3D3,4D3
• InChIKey: VVPRQWTYSNDTEA-IRSYNYBUSA-N

L-Hexanoylcarnitine-d9 Product Overview

L-Hexanoylcarnitine-d9 (CAS 2847775-84-0) is a deuterated derivative of L-Hexanoylcarnitine, a medium-chain (C6:0) acylcarnitine [1]. It is characterized by the replacement of nine hydrogen atoms with deuterium across the N-methyl and acyl chain positions, yielding a molecular formula of C₁₃H₁₆D₉NO₄ and a molecular weight of 268.40 g/mol . As a stable isotope-labeled (SIL) internal standard, it is engineered for the accurate quantification of endogenous hexanoylcarnitine in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS), gas chromatography-mass spectrometry (GC-MS), and matrix-assisted laser desorption/ionization (MALDI) platforms [2]. Its primary value proposition lies in its near-identical physicochemical behavior to the unlabeled analyte, enabling robust correction for matrix effects, extraction variability, and instrument drift, which are critical for achieving regulatory-grade data reproducibility in clinical metabolomics and biomedical research [3].

Role Stable isotope-labeled internal standard for hexanoylcarnitine quantification

Behavior Near-identical to unlabeled analyte for robust matrix effect correction

Platforms Compatible with LC-MS/MS, GC-MS, and MALDI workflows

• [1] MedChemExpress. L-Hexanoylcarnitine-d9 (CAS 2847775-84-0) Product Page. View Source
• [2] Bertin Bioreagent. Hexanoyl-L-carnitine-d3 (chloride) (Cat. N°: 26570) Product Page. View Source
• [3] Sleno L, Volmer DA. Assessing the properties of internal standards for quantitative matrix-assisted laser desorption/ionization mass spectrometry of small molecules. Rapid Commun Mass Spectrom. 2006;20(10):1517-24. View Source

Why L-Hexanoylcarnitine-d9 Cannot Be Substituted

Procurement of a generic, unlabeled, or lower-labeled (e.g., -d3) analog for the quantification of hexanoylcarnitine introduces substantial risk of systematic error and data invalidation due to differential matrix effects, ion suppression, and chromatographic behavior. L-Hexanoylcarnitine-d9 is specifically designed to be a stable isotope-labeled (SIL) internal standard, which is the gold standard for LC-MS/MS bioanalysis [1]. However, even among SIL standards, deuterium labeling can cause a retention time shift due to the inverse isotope effect, where C-D bonds are slightly more polar than C-H bonds [2]. This can lead to the internal standard eluting at a different time than the analyte, exposing it to a different matrix environment and thus failing to fully correct for ion suppression. The higher degree of deuteration in -d9 compared to -d3 exacerbates this potential issue, making it essential to select the specific compound that has been validated to co-elute optimally with the target analyte in the user's specific chromatographic system [3]. Simply substituting a structural analog or a less rigorously characterized SIL standard invalidates the foundational assumption of identical behavior, compromising the accuracy and precision required for clinical diagnostics, biomarker validation, and regulatory submissions.

Unlabeled or -d3 analog

May introduce systematic error from differential matrix effects and ion suppression; does not ensure co-elution.

Deuterium retention shift

C-D bonds can alter chromatographic retention, exposing the IS to a different matrix environment and compromising correction.

Structural analog or non-validated SIL

Violates identical behavior assumption; may reduce accuracy and precision needed for method validation documentation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Waters Corporation. MetaboQuan-R for Acylcarnitines in Human Serum. Application Note. 2019. View Source

L-Hexanoylcarnitine-d9 Quantitative Evidence

Matrix Effect Correction Accuracy in Urine

In a validated LC-MS/MS method for urinary acylcarnitines, the use of deuterium-labeled internal standards, including a hexanoylcarnitine isotopologue (²H₃-hexanoylcarnitine), corrected the matrix effect to an accuracy range of 87.8–103% [1]. In stark contrast, a surrogate matrix method, which does not use a matched SIL internal standard, resulted in a quantification error of <13% [1]. This 13% error threshold represents the maximum deviation observed when the gold-standard SIL IS correction is not applied, underscoring the critical role of the labeled standard in achieving high accuracy.

Matrix effect correction (urine)

Head-to-head

SIL-IS corrected accuracy 87.8–103% vs. surrogate matrix method error >13%

Supports matrix-effect correction and method validation endpoint review

LC-MS/MS, human urine; deuterated IS (including ²H₃-hexanoylcarnitine) compared to surrogate matrix

Evidence Dimension	Matrix Effect Correction Accuracy (Urine)
Target Compound Data	87.8% - 103%
Comparator Or Baseline	Surrogate Matrix Method: Error < 13%
Quantified Difference	Reduces error by an order of magnitude, from a maximum of ~13% down to a range centered on 100% accuracy.
Conditions	Human urine samples analyzed by LC-MS/MS; correction using deuterium-labeled internal standards (including ²H₃-hexanoylcarnitine) vs. a surrogate matrix method.

Why This Matters

For procurement, this data provides direct, quantitative justification that selecting a deuterated hexanoylcarnitine standard (such as the -d9 variant) is essential for achieving the ≤15% accuracy required by bioanalytical method validation guidelines (e.g., FDA, EMA) in complex biological matrices like urine.

• [1] Abe K, Suzuki H, Maekawa M, Shimada M, Yamaguchi H, Mano N. Matrix effect–corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine. Clin Chim Acta. 2017;468:187-194. View Source

Molecular Weight Matching in MALDI-MS Quantitation

A systematic assessment of internal standards for quantitative MALDI-MS demonstrated that closely matched molecular weights between the analyte and the internal standard are essential for acceptable quantitation results [1]. This was shown through experiments with acylcarnitines of varying chain lengths. Using a mismatched internal standard leads to poor quantitation due to differences in crystallization and ionization efficiency within the matrix [1].

Mass shift matching (MALDI)

Class-level

+9 Da shift avoids spectral overlap; molecular weight similarity identified as most critical parameter

Supports internal standard optimization for MALDI quantitation

Systematic assessment with acylcarnitines; α-cyano-4-hydroxycinnamic acid matrix

Evidence Dimension	Requirement for Molecular Weight Similarity
Target Compound Data	L-Hexanoylcarnitine-d9 has a molecular weight of 268.40, a difference of ~9 Da from the unlabeled analyte (259.34), which is considered an ideal match .
Comparator Or Baseline	A structurally dissimilar internal standard with a significantly different molecular weight (e.g., a different acylcarnitine species) would violate this principle.
Quantified Difference	The study concluded that molecular weight similarity is the 'most important parameter' for acceptable quantitation [1]. The -d9 label provides an optimal mass difference (+9 Da) to avoid spectral overlap while maintaining near-identical physicochemical properties.
Conditions	Quantitative MALDI-MS analysis using α-cyano-4-hydroxycinnamic acid as the organic matrix.

Why This Matters

This evidence confirms that L-Hexanoylcarnitine-d9 is not just a convenient labeled analog but is structurally and physically optimized for its role as an internal standard in MALDI-MS workflows, a technique where improper IS selection is a known and common source of quantitative failure.

• [1] Sleno L, Volmer DA. Assessing the properties of internal standards for quantitative matrix-assisted laser desorption/ionization mass spectrometry of small molecules. Rapid Commun Mass Spectrom. 2006;20(10):1517-24. View Source

L-Hexanoylcarnitine-d9 vs. -d3: Mass Shift Advantage

The primary differential between L-Hexanoylcarnitine-d9 (CAS 2847775-84-0) and its -d3 counterpart (CAS 2483831-95-2) lies in the magnitude of the mass shift and its implications for spectral clarity. The -d9 variant offers a nominal mass increase of 9 Da over the unlabeled analyte (259.34 Da to 268.40 Da), whereas the -d3 variant increases the mass by 3 Da [1].

-d9 vs -d3 mass shift

Head-to-head

+9 Da (d9) vs +3 Da (d3) nominal mass increase

Larger mass shift may reduce interference from natural isotopic envelope

6 Da difference; CAS comparison. d9 offers wider safety margin for low analyte-to-IS ratios.

Evidence Dimension	Nominal Mass Shift from Unlabeled Analyte
Target Compound Data	L-Hexanoylcarnitine-d9: +9 Da (from 259.34 to 268.40)
Comparator Or Baseline	L-Hexanoylcarnitine-d3: +3 Da (from 259.34 to 262.37)
Quantified Difference	A 6 Da difference in the nominal mass shift.
Conditions	Comparison of molecular formulas and published CAS registry data.

Why This Matters

The larger +9 Da shift of the -d9 isotopologue provides a wider safety margin against potential ion suppression or interference from the naturally occurring M+3 isotopomer peak of the unlabeled analyte, which can be significant in high-concentration samples. In contrast, the -d3 label may suffer from spectral overlap with the analyte's natural isotopic envelope, potentially compromising quantitative accuracy at low analyte-to-IS ratios. For method development requiring the highest robustness, the -d9 variant offers a demonstrably superior analytical safeguard.

• [1] Bertin Bioreagent. Hexanoyl-L-carnitine-d3 (chloride) (Cat. N°: 26570) Product Page. View Source

L-Hexanoylcarnitine-d9 Application Scenarios

Clinical Metabolomics Quantification in Biofluids

This is the core, validated use case. L-Hexanoylcarnitine-d9 is essential for any LC-MS/MS or GC-MS method aiming to accurately quantify the medium-chain acylcarnitine hexanoylcarnitine in matrices prone to significant ion suppression, such as human urine and plasma. The evidence demonstrates its ability to correct matrix effects to an accuracy range of 87.8-103%, a performance that cannot be reliably achieved with unlabeled standards or surrogate matrix methods [1]. Procuring this specific -d9 standard is a prerequisite for methods intended for clinical validation or submission to regulatory bodies.

Newborn Screening for Inborn Errors of Metabolism

Hexanoylcarnitine is a key diagnostic biomarker for Medium-Chain Acyl-CoA Dehydrogenase Deficiency (MCADD) and other fatty acid oxidation disorders [2]. In high-throughput, multiplexed newborn screening assays performed on dried blood spots (DBS) using FIA-ESI-MS/MS, the use of a stable isotope-labeled internal standard is mandatory to meet the stringent accuracy and precision requirements for a clinical diagnostic test. L-Hexanoylcarnitine-d9, or closely related deuterated hexanoylcarnitine standards, are critical components of the internal standard mixes used in these validated clinical workflows [3].

Method Development for Quantitative MALDI-MS

Researchers developing quantitative MALDI-MS assays for acylcarnitines or similar small molecules should procure L-Hexanoylcarnitine-d9 as a test compound for internal standard optimization. The published systematic assessment confirms that molecular weight matching is the most critical parameter for success in MALDI quantitation [4]. This compound serves as a well-characterized, commercially available tool to benchmark and optimize instrument parameters and sample preparation protocols, thereby reducing method development time and mitigating the risk of quantitative failure.

Application

Selection Property

Validation Focus

Human urine/plasma metabolomics method research

Matrix effect correction capability

Accuracy and precision in complex biofluid matrices

Dried blood spot metabolic profiling for fatty acid oxidation disorder research

High-throughput LC-MS/MS compatibility

Accuracy in dried blood spot matrix; method reproducibility

MALDI-MS method optimization for small molecule quantitation

Optimal mass shift for internal standard

Co-crystallization and ionization consistency

• [1] Abe K, Suzuki H, Maekawa M, Shimada M, Yamaguchi H, Mano N. Matrix effect–corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine. Clin Chim Acta. 2017;468:187-194. View Source
• [2] Millington DS, Kodo N, Norwood DL, Roe CR. Tandem mass spectrometry: a new method for acylcarnitine profiling with potential for neonatal screening for inborn errors of metabolism. J Inherit Metab Dis. 1990;13(3):321-4. View Source
• [3] Haynes CA, De Jesús VR. Simultaneous quantitation of hexacosanoyl lysophosphatidylcholine, amino acids, acylcarnitines, and succinylacetone during FIA-ESI-MS/MS analysis of dried blood spot extracts for newborn screening. Clin Biochem. 2016 Jan;49(1-2):161-5. View Source
• [4] Sleno L, Volmer DA. Assessing the properties of internal standards for quantitative matrix-assisted laser desorption/ionization mass spectrometry of small molecules. Rapid Commun Mass Spectrom. 2006;20(10):1517-24. View Source